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Compound of Interest

Compound Name: Allyltriethylsilane

Cat. No.: B186969

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for
Allyltriethylsilane (CAS No. 1112-64-7). The information is intended to support laboratory and
research professionals in handling this chemical safely. Due to the limited availability of a
comprehensive Safety Data Sheet (SDS) for Allyltriethylsilane, this guide synthesizes
available data and incorporates general safety principles for flammable organosilanes.

Chemical and Physical Properties

Allyltriethylsilane is a flammable liquid. Its physical and chemical properties are summarized
in the table below. This data has been compiled from various chemical supplier sources.
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Property Value

CAS Number 1112-64-7
Molecular Formula CoH20Si

Molecular Weight 156.34 g/mol
Appearance Colorless liquid
Boiling Point 144-146 °C

Density 0.786 g/mL at 25 °C
Flash Point 29 °C (84.2 °F)
Water Solubility Insoluble

Hazard Identification and Precautionary Measures

While a specific GHS classification for Allyltriethylsilane is not readily available, based on its
structural similarity to other allylsilanes and its physical properties, it should be treated as a
highly flammable liquid and potential skin, eye, and respiratory irritant.

Signal Word: DANGER

Hazard Statements (Inferred):

H226: Flammable liquid and vapor.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
Precautionary Statements (Recommended):

¢ Prevention:
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o P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition
sources. No smoking.

o P233: Keep container tightly closed.

o P240: Ground and bond container and receiving equipment.

o P241: Use explosion-proof electrical/ventilating/lighting equipment.

o P242: Use non-sparking tools.

o P243: Take action to prevent static discharges.

o P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

o P264: Wash skin thoroughly after handling.

o P271: Use only outdoors or in a well-ventilated area.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e Response:

o P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water or shower.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

o P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

o P312: Call a POISON CENTER or doctor if you feel unwell.

o P370+P378: In case of fire: Use dry chemical, carbon dioxide, or alcohol-resistant foam to
extinguish.

o Storage:

o P403+P235: Store in a well-ventilated place. Keep cool.
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» Disposal:
o P501: Dispose of contents/container to an approved waste disposal plant.

Experimental Protocols: Safe Handling and Storage

Adherence to strict experimental protocols is paramount when working with Allyltriethylsilane.

Handling

» Ventilation: Always handle Allyltriethylsilane in a well-ventilated area, preferably within a
chemical fume hood.[1]

« Ignition Sources: Keep away from open flames, hot surfaces, and sparks.[2][3] Use non-
sparking tools and explosion-proof equipment.[2][4]

 Static Discharge: Ground and bond all containers and transfer equipment to prevent static
electricity buildup.[2][3]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves (e.g., nitrile rubber), safety goggles or a face shield, and a lab coat.[1]

» Avoid Contact: Avoid contact with skin and eyes. Do not inhale vapors.[1]

Storage

» Container: Keep the container tightly closed in a dry and well-ventilated place.[1][4]
o Temperature: Store in a cool place, away from heat sources.[2]
e Incompatible Materials: Store away from strong oxidizing agents, acids, and bases.

 Inert Atmosphere: For long-term storage, consider storing under an inert atmosphere (e.g.,
nitrogen or argon).

First Aid Measures

In the event of exposure, follow these first aid procedures and seek medical attention.
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Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[4]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.

[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek immediate medical attention.[4]

Accidental Release Measures

In case of a spill, follow these procedures:

Evacuate: Immediately evacuate personnel from the spill area.
Ventilate: Ensure adequate ventilation.
Eliminate Ignition Sources: Remove all sources of ignition.

Containment: Contain the spill using an inert absorbent material (e.g., sand, vermiculite). Do
not use combustible materials like sawdust.

Cleanup: Carefully collect the absorbed material into a sealed container for disposal. Use
non-sparking tools.

Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and
water.

Reporting: Report the spill according to your institution's protocols.

Visualized Workflows
Hierarchy of Controls
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The following diagram illustrates the hierarchy of controls for managing chemical hazards,
which should be applied when working with Allyltriethylsilane.

Hierarchy of Controls

Elimination

(Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(e.g., Gloves, Goggles)
(Least Effective)

Click to download full resolution via product page
Caption: Hierarchy of controls for chemical safety.

Chemical Spill Response Workflow

This diagram outlines the general workflow for responding to a chemical spill of a flammable
liquid like Allyltriethylsilane.
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Caption: Workflow for responding to a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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